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Compound of Interest

Compound Name: M2698

Cat. No.: B608790 Get Quote

Essential guidelines for the safe handling and disposal of the dual p70S6K and Akt inhibitor,

M2698, are critical for maintaining laboratory safety and ensuring regulatory compliance. This

document provides a comprehensive overview of the necessary procedures for researchers,

scientists, and drug development professionals, encompassing immediate safety protocols,

logistical planning for disposal, and a representative experimental methodology.

M2698 is a potent, orally active, ATP-competitive dual inhibitor of p70S6K and Akt (Akt1 and

Akt3) with IC50 values of 1 nM for all three kinases.[1] Its ability to cross the blood-brain barrier

makes it a valuable tool in cancer research, particularly for tumors with alterations in the

PI3K/Akt/mTOR signaling pathway.[2] Given its potency, proper handling and disposal are

paramount to prevent unintended environmental release and ensure personnel safety.

Quantitative Data Summary
The following table summarizes key quantitative data for M2698, providing a quick reference

for researchers.
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Parameter Value Source

IC50 (p70S6K) 1 nM [1]

IC50 (Akt1) 1 nM [1]

IC50 (Akt3) 1 nM [1]

Recommended Phase 2 Dose

(Monotherapy)
240 mg once daily [3][4]

Recommended Phase 2 Dose

(in combination with

trastuzumab)

160 mg once daily [3][4]

Recommended Phase 2 Dose

(in combination with tamoxifen)

160 mg once daily / 240 mg

intermittent regimen
[3][4]

M2698 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of different

forms of M2698 waste in a laboratory setting.
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M2698 Disposal Workflow
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Caption: A workflow for the proper segregation and disposal of M2698 waste.

Essential Disposal Procedures
The proper disposal of M2698 and associated materials is a critical aspect of laboratory safety

and environmental responsibility. All disposal procedures must comply with federal, state, and

local regulations.

1. Unused or Expired M2698 (Solid Powder):

Do not dispose of solid M2698 in the regular trash or down the drain.

If possible, keep the compound in its original, clearly labeled container.

If the original container is compromised, transfer the powder to a new, sealable, and properly

labeled container indicating "Hazardous Waste," the chemical name "M2698," and the

approximate quantity.
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This container should be segregated for collection by a licensed hazardous waste disposal

service.

2. M2698 in DMSO or Other Organic Solvents:

Do not pour M2698 solutions down the drain.

Collect all liquid waste containing M2698 in a designated, leak-proof, and sealable container

labeled "Hazardous Organic Waste."

The label should clearly identify the contents, including "M2698" and the solvent used (e.g.,

"M2698 in DMSO").

Store the waste container in a well-ventilated area, away from incompatible materials, until it

is collected by a licensed hazardous waste disposal company.

3. Contaminated Laboratory Supplies:

This category includes items that have come into direct contact with M2698, such as pipette

tips, gloves, centrifuge tubes, and cell culture plates.

Sharps: All needles, scalpels, and other sharp objects contaminated with M2698 must be

disposed of in a designated, puncture-resistant sharps container.

Non-Sharps Solid Waste:

Collect all non-sharp, contaminated solid waste (e.g., gloves, pipette tips, paper towels,

plasticware) in a designated, clearly labeled biohazardous waste bag or container.

This waste should be managed as solid chemical waste and collected by a licensed

hazardous waste disposal service.

Do not mix with regular laboratory trash.

4. Spill Cleanup:

In the event of a spill, wear appropriate personal protective equipment (PPE), including a lab

coat, safety goggles, and double gloves.
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For a solid spill, carefully sweep or wipe up the material, avoiding dust generation.

For a liquid spill, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical

spill pillow).

Place all cleanup materials into a sealed, labeled hazardous waste container for disposal by

a licensed service.

Thoroughly decontaminate the spill area with an appropriate solvent and then soap and

water.

Representative Experimental Protocol: In Vitro
Kinase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of M2698
against a target kinase in a laboratory setting.

Objective: To determine the IC50 value of M2698 for a specific protein kinase.

Materials:

Purified recombinant target kinase

Kinase-specific substrate (peptide or protein)

M2698 stock solution (e.g., 10 mM in 100% DMSO)

Adenosine 5'-triphosphate (ATP)

Kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 0.1 mM EGTA, 1 mM

DTT)

384-well microplate (black, flat-bottom)

ADP detection kit (e.g., ADP-Glo™ Kinase Assay)

Plate reader capable of measuring luminescence
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Procedure:

Compound Dilution: Prepare a serial dilution of the M2698 stock solution in DMSO. Then,

further dilute these intermediate concentrations in the kinase assay buffer to achieve the final

desired concentrations for the assay. Include a DMSO-only control (vehicle control).[5]

Assay Plate Preparation: Add a small volume (e.g., 5 µL) of each diluted M2698
concentration and the vehicle control to the wells of the 384-well plate.[6]

Kinase Addition: Add the purified kinase solution to each well.[5]

Pre-incubation: Gently mix the plate and incubate at room temperature for 15-30 minutes to

allow the inhibitor to bind to the kinase.[5]

Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP

to each well. The final ATP concentration should ideally be close to the Km value for the

specific kinase.[5]

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined

time (e.g., 60 minutes), ensuring the reaction remains in the linear range.[5]

Reaction Termination and Signal Detection: Stop the kinase reaction and measure the

amount of ADP produced according to the manufacturer's protocol for the ADP detection kit.

This typically involves adding a reagent to stop the kinase reaction and another to convert

the generated ADP into a detectable signal (luminescence).[5]

Data Analysis:

Subtract the background signal (from wells with no kinase).

Calculate the percentage of kinase inhibition for each M2698 concentration relative to the

vehicle control.

Plot the percentage inhibition against the logarithm of the M2698 concentration and fit the

data to a sigmoidal dose-response curve to determine the IC50 value.[5]
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PI3K/Akt/mTOR Signaling Pathway with M2698
Inhibition
The diagram below illustrates the PI3K/Akt/mTOR signaling pathway and indicates the points of

inhibition by M2698.
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PI3K/Akt/mTOR Signaling Pathway and M2698 Inhibition
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Caption: M2698 dually inhibits Akt and p70S6K in the PI3K/Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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